molecular formula C38H70N2O18 B1164827 N-Glycinated lyso-ceramide trihexoside

N-Glycinated lyso-ceramide trihexoside

Cat. No. B1164827
M. Wt: 843
InChI Key:
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Description

N-Glycinated lyso-ceramide trihexoside, also known as N-Glycinated lyso-ceramide trihexoside, is a useful research compound. Its molecular formula is C38H70N2O18 and its molecular weight is 843. The purity is usually 95%.
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properties

Product Name

N-Glycinated lyso-ceramide trihexoside

Molecular Formula

C38H70N2O18

Molecular Weight

843

Appearance

Unit:1 mgSolvent:nonePurity:98+%Physical solid

synonyms

N-Glycinated globotriaosylsphingosine

Origin of Product

United States

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